Cas no 1805103-73-4 (2-Bromo-4-chloro-5-(chloromethyl)pyridine)

• Product Name: 2-Bromo-4-chloro-5-(chloromethyl)pyridine
• CAS No: 1805103-73-4
• MF: C₆H₄BrCl₂N
• MW: 240.912658691406
• CID: 4900185
• Update Time: 2025-10-30

2-Bromo-4-chloro-5-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-5-(chloromethyl)pyridine

• Inchi： 1S/C6H4BrCl2N/c7-6-1-5(9)4(2-8)3-10-6/h1,3H,2H2
• InChI Key： SZZQRVWIFWPRJO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)CCl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-chloro-5-(chloromethyl)pyridine

Recent Advances in the Application of 2-Bromo-4-chloro-5-(chloromethyl)pyridine (CAS: 1805103-73-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4-chloro-5-(chloromethyl)pyridine (CAS: 1805103-73-4) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, enabling the construction of complex molecular architectures with high precision.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-4-chloro-5-(chloromethyl)pyridine as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its reactive halogen sites for sequential palladium-catalyzed couplings, yielding compounds with improved selectivity profiles against off-target kinases. This work underscores the compound's importance in addressing current challenges in targeted cancer therapy, particularly in hematological malignancies where BTK inhibition has shown clinical promise.

In parallel developments, the antimicrobial potential of derivatives synthesized from 1805103-73-4 has been explored. A recent ACS Infectious Diseases publication reported a series of pyridine-based compounds exhibiting potent activity against drug-resistant Gram-positive pathogens, with minimum inhibitory concentrations (MICs) in the low micromolar range. The chloromethyl group at the 5-position proved particularly valuable for further functionalization, allowing the introduction of various pharmacophores that enhanced membrane penetration and target binding.

From a chemical biology perspective, 2-Bromo-4-chloro-5-(chloromethyl)pyridine has emerged as a valuable tool for protein labeling studies. Its reactive handles enable selective modification of cysteine residues under mild conditions, as demonstrated in a Nature Chemical Biology paper describing its use in developing activity-based probes for deubiquitinating enzymes. This application provides researchers with new methods to study enzyme dynamics and inhibition in cellular contexts.

The synthetic accessibility of 1805103-73-4 has also been improved through recent process chemistry innovations. A 2024 Organic Process Research & Development article detailed a scalable, cost-effective manufacturing route that reduces heavy metal usage while maintaining high purity standards (>99.5%). These advancements address previous limitations in large-scale production, making the compound more accessible for both academic and industrial research programs.

Looking forward, the unique reactivity profile of 2-Bromo-4-chloro-5-(chloromethyl)pyridine positions it as a strategic building block for emerging therapeutic modalities. Current research directions include its incorporation into proteolysis-targeting chimeras (PROTACs) and covalent inhibitor platforms, where its dual functionality enables simultaneous target engagement and degradation or irreversible inhibition. These applications highlight the compound's continued relevance in cutting-edge drug discovery efforts.